Cas no 2194843-90-6 (4-fluoro-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-2-methylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-2-methylbenzene-1-sulfonamide
• CAS No: 2194843-90-6
• MF: C₁₅H₂₂FNO₄S
• MW: 331.402886867523
• CID: 6580816
• PubChem ID: 131703227
• Update Time: 2025-06-13

4-fluoro-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-2-methylbenzene-1-sulfonamide
• 4-fluoro-N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)-2-methylbenzenesulfonamide
• 4-fluoro-N-[[1-(2-hydroxyethoxy)cyclopentyl]methyl]-2-methylbenzenesulfonamide
• 2194843-90-6
• F6571-2441
• 4-fluoro-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}-2-methylbenzene-1-sulfonamide
• AKOS040704748

• Inchi： 1S/C15H22FNO4S/c1-12-10-13(16)4-5-14(12)22(19,20)17-11-15(21-9-8-18)6-2-3-7-15/h4-5,10,17-18H,2-3,6-9,11H2,1H3
• InChI Key： WYUDHONCHFZYCV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(NCC1(CCCC1)OCCO)(=O)=O

Computed Properties

• Exact Mass: 331.12535752g/mol
• Monoisotopic Mass: 331.12535752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84Ų

Additional information on 4-fluoro-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-2-methylbenzene-1-sulfonamide

Comprehensive Overview of 4-fluoro-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-2-methylbenzene-1-sulfonamide (CAS No. 2194843-90-6)

4-fluoro-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-2-methylbenzene-1-sulfonamide (CAS No. 2194843-90-6) is a specialized sulfonamide derivative with a unique molecular structure that combines a fluorobenzene core with a hydroxyethoxycyclopentyl side chain. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its structural features, including the fluoro and methyl substituents, contribute to its stability and reactivity, making it a valuable candidate for further development in drug discovery.

Recent studies highlight the growing interest in sulfonamide-based compounds, particularly those with fluorinated aromatic rings, as they often exhibit enhanced pharmacokinetic properties. The presence of the hydroxyethoxy moiety in this molecule suggests potential applications in targeted drug delivery systems, a hot topic in modern precision medicine. Researchers are actively exploring how such modifications can improve solubility and tissue penetration, addressing common challenges in small-molecule therapeutics.

From a synthetic chemistry perspective, the cyclopentylmethyl group in CAS 2194843-90-6 introduces interesting conformational constraints that could influence receptor binding affinity. This aligns with current trends in computational chemistry, where molecular docking studies frequently investigate how cyclic ethers affect protein-ligand interactions. The compound's sulfonamide linkage also makes it relevant to discussions about hydrogen bond donors/acceptors in medicinal chemistry design.

The 2-methylbenzene component of this molecule connects it to broader research on substituted benzenes, which remain fundamental building blocks in organic synthesis. With increasing focus on green chemistry approaches, there's particular interest in developing efficient methods for introducing fluoro groups into aromatic systems like this one. The compound's modular structure makes it adaptable for structure-activity relationship (SAR) studies, a crucial aspect of lead optimization in drug development pipelines.

Analytical characterization of 4-fluoro-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-2-methylbenzene-1-sulfonamide typically involves advanced techniques such as NMR spectroscopy (particularly 19F NMR for the fluorine atom), mass spectrometry, and HPLC purity analysis. These methods are essential for quality control in pharmaceutical manufacturing, another area receiving heightened attention due to advancements in continuous processing technologies. The compound's chromatographic behavior and stability profile under various conditions are subjects of ongoing investigation.

In the context of intellectual property, derivatives of sulfonamide compounds like this one frequently appear in patent literature for various therapeutic areas. The specific combination of fluoro and hydroxyethoxy functionalities in CAS 2194843-90-6 may represent novel chemical space for patent claims, especially in fields like enzyme inhibition or signal transduction modulation. This connects to growing discussions about molecular diversity in high-throughput screening libraries.

From a regulatory standpoint, while 2194843-90-6 itself isn't classified as hazardous, proper handling of all research chemicals remains crucial. The scientific community continues to emphasize laboratory safety protocols and responsible chemical management, particularly when working with fluorinated compounds. This compound's physicochemical properties (e.g., melting point, solubility) are important considerations for both research and potential scale-up processes.

The future research directions for 4-fluoro-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-2-methylbenzene-1-sulfonamide likely involve exploring its biological activity profiles through in vitro assays and potentially in vivo models. With increasing interest in personalized medicine, molecules containing both hydrophilic (hydroxyethoxy) and lipophilic (fluorobenzene) elements may offer advantages in drug formulation strategies. The compound serves as an excellent example of how rational molecular design combines multiple functional groups to achieve desired physicochemical balance.